Cas no 1780186-35-7 (2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1780186-35-7
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 6567465
• PubChem ID: 84707714
• Update Time: 2025-10-28

2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• 1780186-35-7
• EN300-1988866

• Inchi： 1S/C9H10ClFO3S/c1-14-9-4-2-3-8(11)7(9)5-6-15(10,12)13/h2-4H,5-6H2,1H3
• InChI Key： VVKAWUYWBDIMIC-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC=CC=1OC)F)(=O)=O

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1780186-35-7)

The compound 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1780186-35-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a fluoro-methoxy phenyl group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing high-performance materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing popularity of 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride is its versatility in cross-coupling reactions and catalysis. As the demand for precision medicine and targeted drug delivery systems rises, this compound has emerged as a critical building block for designing novel therapeutics. Its electron-withdrawing properties, attributed to the sulfonyl chloride moiety, enhance reactivity in nucleophilic substitution reactions, a feature highly sought after in modern medicinal chemistry.

In the context of material science, 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride is gaining traction for its potential in creating advanced polymers and functional coatings. With the global shift toward eco-friendly materials, researchers are exploring its use in low-energy synthesis pathways. The compound’s fluorinated aromatic core contributes to thermal stability, making it suitable for high-temperature applications. This aligns with industry searches for heat-resistant additives and flame-retardant solutions.

Another area of interest is the compound’s role in agrochemical innovation. As sustainable agriculture becomes a priority, 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride is being investigated for its potential in developing next-generation crop protection agents. Its structural motifs are compatible with enzyme inhibition strategies, a hot topic in pest management research. This connection to food security solutions has driven increased online queries about its synthesis scalability and regulatory compliance.

From a synthetic methodology perspective, this compound exemplifies the convergence of fluorine chemistry and sulfonation techniques. Laboratories focusing on C-H activation and late-stage functionalization often utilize 1780186-35-7 as a benchmark reagent. Recent publications highlight its utility in photoredox catalysis, addressing the search trend for visible-light-driven reactions. Such applications position it at the forefront of energy-efficient synthesis discussions.

Quality control and analytical characterization of 2-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride are critical for reproducibility. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify its purity, reflecting the broader demand for standardized protocols in fine chemical production. This emphasis on batch consistency resonates with pharmaceutical manufacturers seeking GMP-compliant intermediates.

Looking ahead, the compound’s potential in electrolyte formulations for energy storage devices is being explored. With the battery technology sector booming, its ionic conductivity-modifying properties could unlock innovations in solid-state batteries. This interdisciplinary relevance—spanning pharma, materials, and energy—makes CAS 1780186-35-7 a compound of enduring scientific and commercial interest.